N-methyl-2-(5-nitrothiophene-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: N-methyl-2-[(5-nitrothiophene-2-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C15H15N3O4S2/c1-16-14(20)12-8-4-2-3-5-9(8)24-15(12)17-13(19)10-6-7-11(23-10)18(21)22/h6-7H,2-5H2,1H3,(H,16,20)(H,17,19)
• InChI Key: RKSFQICMTXOTJY-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC=C(S3)[N+](=O)[O-]
• Molecular Formula: C15H15N3O4S2
• Molecular Weight: 365.4 g/mol

Description

The compound “N-methyl-2-(5-nitrothiophene-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide” is a complex organic molecule. It contains several functional groups including a nitro group (-NO2), a carboxamide group (-CONH2), a methyl group (-CH3), and two thiophene rings. Thiophene is a five-membered ring with four carbon atoms and one sulfur atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the nitro and carboxamide groups, both of which can participate in a variety of chemical reactions. For example, nitro groups can be reduced to amines, and carboxamides can be hydrolyzed to carboxylic acids.

Scientific Research Applications

Radiosensitization and Cytotoxicity

• A study explored nitrothiophene derivatives, including compounds related to the specified chemical, for their potential as radiosensitizers and bioreductively activated cytotoxins in cancer treatment. The most effective radiosensitizers had tertiary amine bases or oxiranes in their side chains (Threadgill et al., 1991).

Crystal Structure Analysis

• Research into structurally similar N-p-tolyl derivatives of tetrahydrobenzo[b]thiophene-3-carboxamide has been conducted, contributing to the understanding of crystal structures and hydrogen bonding patterns, which can be vital for drug design and synthesis (Vasu et al., 2004).

Antimicrobial Activity

• Derivatives of tetrahydrobenzo[b]thiophene have been investigated for antimicrobial properties. This includes studying the allosteric activity on adenosine A1 receptors, with implications in developing new antimicrobial agents (Singh, 2011).

Optical Properties

• The absorption and fluorescence spectra of certain carboxamides, which are structurally similar, have been studied. These findings are significant in understanding the molecular behavior in various solvents, which can be crucial for biological and chemical applications (Patil et al., 2011).

Synthesis of Labelled Compounds

• Research on the efficient synthesis of labeled nitrothiophene-carboxamides, including isotopically marked compounds, contributes to the development of antitumor agents and aids in tracking the distribution and metabolism of these compounds in biological systems (Shinkwin & Threadgill, 1996).

Future Directions

Thiophene derivatives are a topic of ongoing research, and new methods for their synthesis and applications in medicine and materials science are being explored.